Cas no 622812-76-4 ((2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

(2Z)-2-(3-Chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a synthetic organic compound featuring a benzofuran core substituted with a 3-chlorophenylmethylidene group and a methanesulfonate ester at the 6-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates or agrochemical synthesis. The presence of the methanesulfonate group enhances its utility as a leaving group in nucleophilic substitution reactions, while the conjugated system may contribute to photophysical properties. The compound's defined stereochemistry (2Z-configuration) ensures consistency in synthetic pathways. Its purity and stability make it a reliable reagent for targeted organic transformations, particularly in the development of biologically active molecules.
(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate structure
622812-76-4 structure
Product Name:(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
CAS No:622812-76-4
MF:C16H11ClO5S
MW:350.773542642593
CID:5418493
Update Time:2025-10-30

(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • (Z)-2-(3-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate
    • (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
    • Inchi: 1S/C16H11ClO5S/c1-23(19,20)22-12-5-6-13-14(9-12)21-15(16(13)18)8-10-3-2-4-11(17)7-10/h2-9H,1H3
    • InChI Key: GGGMWTNGMYEBIL-UHFFFAOYSA-N
    • SMILES: O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1=CC=CC(Cl)=C1

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Additional information on (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Comprehensive Overview of (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS No. 622812-76-4)

The compound (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate, with the CAS No. 622812-76-4, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This benzofuran derivative is characterized by its unique methanesulfonate ester group and a (2Z)-2-(3-chlorophenyl)methylidene moiety, which contribute to its distinct physicochemical properties and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its structural complexity and reactivity.

In recent years, the demand for benzofuran-based compounds has surged due to their versatility in drug discovery and material science. The CAS No. 622812-76-4 compound stands out for its potential in modulating biological pathways, making it a subject of interest for studies targeting inflammation and metabolic disorders. Its methanesulfonate group enhances solubility, a critical factor in formulation development, while the chlorophenyl moiety may influence binding affinity to specific receptors. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate involves multi-step organic reactions, often requiring stringent conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterization, ensuring compliance with regulatory standards. This compound's stability under various pH and temperature conditions has also been a focus of recent investigations, addressing concerns about drug shelf-life and storage optimization.

From an industrial perspective, CAS No. 622812-76-4 is valued for its scalability in production. Manufacturers emphasize green chemistry principles to minimize waste and energy consumption during synthesis, reflecting broader societal shifts toward sustainable practices. Additionally, its potential as a photoactive material has sparked interest in optoelectronics, where benzofuran derivatives are explored for their luminescent properties.

Frequently asked questions about this compound include its solubility profile, compatibility with other reagents, and handling precautions. While it is not classified as hazardous under standard guidelines, proper laboratory safety protocols must be followed. The compound's patent landscape and intellectual property status are also common queries, particularly from startups and academic institutions engaged in innovation-driven research.

In summary, (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate represents a convergence of chemical ingenuity and practical utility. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As research advances, this compound may unlock new possibilities in therapeutic design and technological applications, solidifying its place in modern chemistry.

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